Cas no 3211-59-4 (trans-2,2-dimethylcyclobutane-1,3-dicarboxylic acid)
3211-59-4 structure
Product Name:trans-2,2-dimethylcyclobutane-1,3-dicarboxylic acid
CAS No:3211-59-4
MF:C8H12O4
MW:172.178483009338
CID:1449307
PubChem ID:12313582
Update Time:2025-04-20
trans-2,2-dimethylcyclobutane-1,3-dicarboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Cyclobutanedicarboxylic acid, 2,2-dimethyl-, (1R,3R)-rel-
- trans-2,2-dimethylcyclobutane-1,3-dicarboxylic acid
- 3211-59-4
- trans-2,2-dimethylcyclobutane-1,3-dicarboxylicacid
- InChI=1/C8H12O4/c1-8(2)4(6(9)10)3-5(8)7(11)12/h4-5H,3H2,1-2H3,(H,9,10)(H,11,12)
- KLGKVMMWRDYKJM-RFZPGFLSSA-
- 1,3-Cyclobutanedicarboxylic acid, 2,2-dimethyl-
- norpinic acid (trans)
-
- Inchi: 1S/C8H12O4/c1-8(2)4(6(9)10)3-5(8)7(11)12/h4-5H,3H2,1-2H3,(H,9,10)(H,11,12)/t4-,5-/m0/s1
- InChI Key: KLGKVMMWRDYKJM-WHFBIAKZSA-N
- SMILES: OC([C@@H]1C[C@@H](C(=O)O)C1(C)C)=O
Computed Properties
- Exact Mass: 172.07355886g/mol
- Monoisotopic Mass: 172.07355886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 74.6Ų
trans-2,2-dimethylcyclobutane-1,3-dicarboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ3926-100MG |
trans-2,2-dimethylcyclobutane-1,3-dicarboxylic acid |
3211-59-4 | 95% | 100MG |
¥ 1,603.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ3926-250MG |
trans-2,2-dimethylcyclobutane-1,3-dicarboxylic acid |
3211-59-4 | 95% | 250MG |
¥ 2,560.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ3926-500MG |
trans-2,2-dimethylcyclobutane-1,3-dicarboxylic acid |
3211-59-4 | 95% | 500MG |
¥ 4,270.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ3926-1G |
trans-2,2-dimethylcyclobutane-1,3-dicarboxylic acid |
3211-59-4 | 95% | 1g |
¥ 6,402.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ3926-5G |
trans-2,2-dimethylcyclobutane-1,3-dicarboxylic acid |
3211-59-4 | 95% | 5g |
¥ 19,206.00 | 2023-04-13 | |
| Ambeed | A571972-1g |
trans-2,2-Dimethylcyclobutane-1,3-dicarboxylic acid |
3211-59-4 | 98% | 1g |
$996.0 | 2024-04-20 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ3926-100mg |
trans-2,2-dimethylcyclobutane-1,3-dicarboxylic acid |
3211-59-4 | 95% | 100mg |
¥1604.0 | 2024-04-20 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ3926-250mg |
trans-2,2-dimethylcyclobutane-1,3-dicarboxylic acid |
3211-59-4 | 95% | 250mg |
¥2561.0 | 2024-04-20 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ3926-500mg |
trans-2,2-dimethylcyclobutane-1,3-dicarboxylic acid |
3211-59-4 | 95% | 500mg |
¥4269.0 | 2024-04-20 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ3926-1g |
trans-2,2-dimethylcyclobutane-1,3-dicarboxylic acid |
3211-59-4 | 95% | 1g |
¥6402.0 | 2024-04-20 |
trans-2,2-dimethylcyclobutane-1,3-dicarboxylic acid Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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